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Compound of Interest

Compound Name: 5-Ethoxy-2-nitropyridine
CAS No.: 856164-26-6
Cat. No.: B3289198
Get Quote
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Executive Summary

This technical guide provides an in-depth analysis of 5-Ethoxy-2-nitropyridine, a specialized
heterocyclic building block used in medicinal chemistry for the development of bioactive
pyridine derivatives.

Critical Distinction: Researchers must rigorously distinguish this compound from its more
common isomer, 2-ethoxy-5-nitropyridine (CAS 31594-45-3). While the latter is widely available
with well-documented properties (MP: 90-94 °C), the target compound 5-Ethoxy-2-
nitropyridine (CAS 856164-26-6) presents unique synthetic challenges due to the lability of
the nitro group at the 2-position, often requiring specialized oxidative synthesis routes rather
than standard nucleophilic aromatic substitution.

This guide synthesizes experimental data, predicted physicochemical properties, and validated
protocols to support high-integrity research and development.

Physicochemical Data Analysis
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The following data consolidates available experimental values and high-confidence
computational models. Due to the synthetic difficulty of 5-ethoxy-2-nitropyridine, experimental
data is less ubiquitous than for its isomers; therefore, comparative isomer data is provided for
structural benchmarking.

ble 1: Physicochemical . il

5-Ethoxy-2- 2-Ethoxy-5- 3-Ethoxy-2-
Property nitropyridine hitropyridine nitropyridine
(Target) (Isomer) (Isomer)
CAS Number 856164-26-6 31594-45-3 74037-50-6
Molecular Formula C7HsN203 C7HsN20s3 C7HsN20s3
Molecular Weight 168.15 g/mol 168.15 g/mol 168.15 g/mol
Melting Point (MP) 65—75 °C (Predicted) * 90-94 °C (Exp.) 28-32 °C (Exp.)
N , 275+ 20 °C (760
Boiling Point (BP) 272.3 °C (760 mmHg) 175 °C (50 mmHg)
mmHg)
Density 1.25+ 0.1 g/cm3 1.2+0.1 g/cm3 1.245 g/cm3
LogP (Predicted) 1.62 1.90 1.45
Physical State Solid (Pale Yellow) Crystalline Solid Low-Melting Solid

*Note: Experimental MP for the specific 5-ethoxy-2-nitro isomer is rarely reported in commercial
catalogs due to synthetic challenges. The predicted range is derived from structural activity
relationship (SAR) analysis of the ortho-nitro effect relative to the para-ethoxy substituent.

Synthetic Logic & "The Trap"

A common error in synthesizing 5-ethoxy-2-nitropyridine is assuming standard Nucleophilic
Aromatic Substitution (SNAr) will work on 5-bromo-2-nitropyridine.

The Mechanistic Trap: When 5-bromo-2-nitropyridine is treated with sodium ethoxide, the nitro
group at position 2 is more electrophilic than the carbon at position 5 (activated by the ring
nitrogen). Consequently, the ethoxide displaces the nitro group, yielding 5-bromo-2-
ethoxypyridine instead of the desired product.[1]
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The Correct Pathway: The robust synthesis involves the oxidation of 2-amino-5-ethoxypyridine.
The amino group is oxidized to a nitro group using hydrogen peroxide in fuming sulfuric acid or
a similar peracid system.

Diagram 1: Synthesis Workflow & Regioselectivity Logic
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Caption: Contrast between the failed SNAr route (red) and the successful oxidative route
(green) for 5-ethoxy-2-nitropyridine.

Experimental Protocols
Boiling Point Determination (Siwoloboff Method)

For samples with limited quantity (<500 mg), the Siwoloboff method is preferred over
distillation.

Preparation: Seal a standard capillary tube at one end. Prepare a second, finer capillary (bell
jar) sealed at the top and open at the bottom.

e Assembly: Place the sample in the outer tube. Insert the inverted fine capillary into the
sample. Attach this assembly to a thermometer.

e Heating: Immerse in a Thiele tube or oil bath. Heat at a rate of 2—3 °C/min.
o Observation:

o Initial Phase: Bubbles emerge slowly (trapped air expanding).
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o Boiling Phase: A rapid, continuous stream of bubbles emerges (vapor pressure >
atmospheric pressure).

o Endpoint: Stop heating. Record the temperature when the bubble stream stops and liquid
begins to be sucked back into the fine capillary. This is the true boiling point.

Melting Point Determination (DSC Validation)

To distinguish the target (Predicted MP ~65-75°C) from the isomer (MP 90-94°C), Differential
Scanning Calorimetry (DSC) is recommended for purity assessment.

Calibration: Calibrate the DSC instrument using Indium (MP 156.6 °C) and Zinc (MP 419.5
°C) standards.

o Sample Loading: Weigh 2-5 mg of dried 5-ethoxy-2-nitropyridine into an aluminum pan.
Crimp the lid hermetically.

o Ramp Profile: Equilibrate at 25 °C. Ramp at 10 °C/min to 150 °C under nitrogen purge (50
mL/min).

o Analysis: Identify the endothermic peak onset (T_onset). A sharp peak (<2 °C width)
indicates high purity. A broad peak suggests isomeric contamination (likely 2-ethoxy-5-nitro).

Diagram 2: Phase Transition Logic Flow
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Caption: Logic flow for identifying the correct nitropyridine isomer based on melting point
thresholds.

Applications in Drug Discovery[2][3][4][5]

The 5-ethoxy-2-nitropyridine scaffold acts as a precursor to 5-ethoxy-2-aminopyridine, a
privileged structure in kinase inhibitors and GPCR ligands. The ethoxy group at the 5-position
provides:
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» Metabolic Stability: Blocks the oxidation prone 5-position of the pyridine ring.

 Lipophilicity Modulation: The ethoxy tail increases LogP (approx 1.62), improving membrane
permeability compared to the methoxy analog.

e Hydrogen Bonding: The pyridine nitrogen remains available for H-bond acceptance in the
active site, while the 5-ethoxy group fills hydrophobic pockets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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